2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]quinoline-4-carboxamide

• Molecular Formula: C24H21N5O3S2
• Molecular Weight: 491.6 g/mol
• IUPAC Name: 2-(1-ethyl-3-methylpyrazol-4-yl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C24H21N5O3S2/c1-4-29-13-18(14(2)28-29)21-12-17(16-7-5-6-8-19(16)25-21)23(30)27-24-26-20-10-9-15(34(3,31)32)11-22(20)33-24/h5-13H,4H2,1-3H3,(H,26,27,30)
• InChI Key: PRAORRBPQXAGQD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=NC5=C(S4)C=C(C=C5)S(=O)(=O)C

Description

2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-N~4~-[6-(METHYLSULFONYL)-1,3-BENZOTHIAZOL-2-YL]-4-QUINOLINECARBOXAMIDE is a complex organic compound that belongs to the class of heterocyclic compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-N~4~-[6-(METHYLSULFONYL)-1,3-BENZOTHIAZOL-2-YL]-4-QUINOLINECARBOXAMIDE typically involves multi-step reactions. The process begins with the preparation of the pyrazole ring, followed by the introduction of the benzothiazole and quinoline carboxamide groups. Common synthetic strategies include:

Cyclocondensation Reactions: Formation of the pyrazole ring through cyclocondensation of hydrazine with a 1,3-dicarbonyl compound.

Nucleophilic Substitution: Introduction of the benzothiazole moiety via nucleophilic substitution reactions.

Amidation: Formation of the quinoline carboxamide group through amidation reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. Techniques such as microwave-assisted synthesis and flow chemistry can be employed to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-N~4~-[6-(METHYLSULFONYL)-1,3-BENZOTHIAZOL-2-YL]-4-QUINOLINECARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-N~4~-[6-(METHYLSULFONYL)-1,3-BENZOTHIAZOL-2-YL]-4-QUINOLINECARBOXAMIDE has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory or antiviral agent.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-N~4~-[6-(METHYLSULFONYL)-1,3-BENZOTHIAZOL-2-YL]-4-QUINOLINECARBOXAMIDE involves interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . For example, it may inhibit certain enzymes involved in inflammation or cell proliferation, thereby exerting anti-inflammatory or anticancer effects .

Comparison with Similar Compounds

Similar Compounds

• **2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-N~4~-[6-(METHYLSULFONYL)-1,3-BENZOTHIAZOL-2-YL]-4-QUINOLINECARBOXAMIDE
• **2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-N~4~-[6-(METHYLSULFONYL)-1,3-BENZOTHIAZOL-2-YL]-4-QUINOLINECARBOXAMIDE

Uniqueness

The uniqueness of 2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-N~4~-[6-(METHYLSULFONYL)-1,3-BENZOTHIAZOL-2-YL]-4-QUINOLINECARBOXAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced stability, reactivity, or bioactivity .